4-({[(2-BROMOANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID

• IUPAC Name: 4-[[(2-bromophenyl)carbamoylamino]methyl]benzoic acid
• InChI: InChI=1S/C15H13BrN2O3/c16-12-3-1-2-4-13(12)18-15(21)17-9-10-5-7-11(8-6-10)14(19)20/h1-8H,9H2,(H,19,20)(H2,17,18,21)
• InChI Key: AYXLQSUTUKJXHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NCC2=CC=C(C=C2)C(=O)O)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

4-({[(2-BROMOANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID is an organic compound that features a benzoic acid core with a brominated aniline derivative attached via a carbonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[(2-BROMOANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID typically involves the following steps:

Formation of the Brominated Aniline Derivative: The starting material, 2-bromoaniline, is reacted with a suitable carbonylating agent to form the brominated aniline derivative.

Coupling with Benzoic Acid: The brominated aniline derivative is then coupled with benzoic acid under conditions that facilitate the formation of an amide bond. This can be achieved using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

4-({[(2-BROMOANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove the bromine atom or to reduce the carbonyl group.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

4-({[(2-BROMOANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-({[(2-BROMOANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID involves its interaction with specific molecular targets. The brominated aniline moiety can interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The carbonyl group can form hydrogen bonds with target proteins, enhancing the binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 4-((2-Hydroxyethoxy)carbonyl)benzoic acid
• 4-((E)-{[{2-[(4-BROMOANILINO)CARBONYL]ANILINO}(OXO)ACETYL]HYDRAZONO}METHYL)-2-METHOXYPHENYL 4-METHYLBENZOATE

Uniqueness

4-({[(2-BROMOANILINO)CARBONYL]AMINO}METHYL)BENZOIC ACID is unique due to its specific combination of a brominated aniline derivative and a benzoic acid core. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.